Cas no 151955-45-2 (1-Nonanol, 9-(methylamino)-)

• Product Name: 1-Nonanol, 9-(methylamino)-
• CAS No: 151955-45-2
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5264851
• Update Time: 2025-07-16

1-Nonanol, 9-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Nonanol, 9-(methylamino)-

• Inchi： 1S/C10H23NO/c1-11-9-7-5-3-2-4-6-8-10-12/h11-12H,2-10H2,1H3
• InChI Key： SYKVRPFRVUCELE-UHFFFAOYSA-N
• SMILES： C(O)CCCCCCCCNC

Additional information on 1-Nonanol, 9-(methylamino)-

Professional Introduction to 1-Nonanol, 9-(methylamino)- (CAS No. 151955-45-2)

1-Nonanol, 9-(methylamino)-, identified by its CAS number 151955-45-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel biochemical agents and synthetic intermediates. The presence of both a nonanol backbone and a methylamino substituent endows this molecule with distinctive chemical reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 1-Nonanol, 9-(methylamino)- consists of a nine-carbon chain with an amine group attached at the ninth carbon position. This configuration contributes to its solubility characteristics and interaction potential with biological targets. In recent years, researchers have been increasingly interested in leveraging such structural motifs to design molecules with enhanced pharmacological profiles. The compound’s ability to engage with biological systems has opened up new avenues for therapeutic intervention, particularly in the context of neuropharmacology and anti-inflammatory treatments.

Recent studies have highlighted the potential of derivatives of 1-Nonanol, 9-(methylamino)- in modulating enzymatic activity and receptor binding. For instance, modifications to the methylamino group have been shown to influence the compound’s affinity for specific enzymes, thereby altering its pharmacological effects. These findings underscore the importance of fine-tuning molecular structure in drug design, where subtle changes can lead to significant improvements in efficacy and selectivity. The compound’s versatility as a building block for more complex molecules has also made it attractive for synthetic chemists working on complex natural product analogs.

In the realm of medicinal chemistry, the synthesis of 1-Nonanol, 9-(methylamino)- has been optimized through various catalytic methods to enhance yield and purity. Advances in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is critical for applications where stereochemical specificity is paramount. These synthetic advancements have not only facilitated laboratory-scale investigations but also paved the way for large-scale production necessary for industrial applications.

The biological activity of 1-Nonanol, 9-(methylamino)- has been explored in several preclinical models. Initial studies suggest that this compound exhibits promising anti-inflammatory properties by interacting with key inflammatory pathways. The methylamino group appears to be particularly important in mediating these effects, as evidenced by structural-activity relationship studies that have identified optimal substitution patterns for maximal biological response. These results are encouraging for further development into potential therapeutic agents.

The chemical reactivity of 1-Nonanol, 9-(methylamino)- also makes it a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations allows chemists to introduce additional modifications tailored to specific biological targets. This flexibility has been exploited in the development of novel scaffolds for drug discovery efforts, where rapid access to diverse molecular libraries is essential.

The safety profile of 1-Nonanol, 9-(methylamino)- is another critical aspect that has been thoroughly evaluated. Preliminary toxicological studies indicate that the compound is well-tolerated at moderate doses, suggesting its potential for safe use in pharmaceutical applications. However, further extensive testing is required to fully characterize its safety profile before human clinical trials can be considered.

In conclusion, 1-Nonanol, 9-(methylamino)- (CAS No. 151955-45-2) represents a promising compound with significant potential in both academic research and industrial applications. Its unique structural features and biological activity make it an attractive candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic possibilities, this compound is poised to play an important role in shaping the future of medicinal chemistry.